N'~1~,N'~4~-bis(3-pyridinylmethylene)terephthalohydrazide

• IUPAC Name: 1-N,4-N-bis[(E)-pyridin-3-ylmethylideneamino]benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H16N6O2/c27-19(25-23-13-15-3-1-9-21-11-15)17-5-7-18(8-6-17)20(28)26-24-14-16-4-2-10-22-12-16/h1-14H,(H,25,27)(H,26,28)/b23-13+,24-14+
• InChI Key: LKMRBERFFPBOLM-RNIAWFEPSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NNC(=O)C2=CC=C(C=C2)C(=O)NN=CC3=CN=CC=C3
• Isomeric SMILES: C1=CC(=CN=C1)/C=N/NC(=O)C2=CC=C(C=C2)C(=O)N/N=C/C3=CN=CC=C3
• Molecular Formula: C20H16N6O2
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds like N,N'-bis(pyridin-4-ylmethyl)succinamide and derivatives of terephthalic dihydrazide indicates a general approach that might apply to the target compound. These syntheses typically involve multistep reaction sequences starting from basic organic or polymeric materials. For example, terephthalic dihydrazide has been synthesized from poly(ethylene terephthalate) waste by reaction with hydrazine hydrate, indicating a potential starting point for related compounds (Palekar, Damle, & Shukla, 2009).

Molecular Structure Analysis

The molecular structure of compounds related to N'1,N'4-bis(3-pyridinylmethylene)terephthalohydrazide often features strong hydrogen bonding and distinctive molecular conformations. For instance, compounds like N,N'-bis(pyridin-4-ylmethyl)succinamide show significant hydrogen bonding interactions, which contribute to their solid-state structure. These structures can form strands or sheets through strong O—H⋯N hydrogen bonds (Oliver, Lloyd, & De Vries, 2005).

Chemical Reactions and Properties

The chemical properties of similar bis-compounds often include reactivity with various chemicals and potential for forming complex structures. For instance, the reactivity with halogens or the ability to form polymeric structures through reactions with other monomers indicates a versatility important for materials science and engineering applications. While specific reactions of N'1,N'4-bis(3-pyridinylmethylene)terephthalohydrazide are not detailed, the related compound behaviors suggest areas for exploration (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996).

Physical Properties Analysis

The physical properties, such as solubility, thermal stability, and mechanical strength, are crucial for understanding the applications of N'1,N'4-bis(3-pyridinylmethylene)terephthalohydrazide. For example, related polymers and compounds have been observed to possess good solubility in aprotic solvents and high thermal stability, which could be indicative of similar properties in the target compound (Lu, Wei, Sang, Pan, & Song, 2020).

Scientific Research Applications

Synthesis and Material Development

• Poly(diketone imide)s Synthesis : Aromatic bis(ketone anhydride) monomers like 1,4-Bis(3,4-dicarboxybenzoyl)benzene dianhydride, related to terephthalohydrazide derivatives, have been used in synthesizing new poly(diketone imide)s. These polymers exhibit good solubility, thermal stability, and mechanical properties, making them potential materials for high-performance applications (Kuang et al., 2020).

Chemical Synthesis and Biological Applications

• Novel Bis-1,2,4-Triazolo[3,4-b]-1,3,4-thiadiazoles Synthesis : Terephthalic dihydrazide, a related compound, has been used to synthesize novel bis-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles, demonstrating potential antibacterial activity. Such derivatives highlight the chemical versatility and potential biological applications of terephthalohydrazide compounds (Palekar et al., 2009).

Sensor Development and Analysis

• Lanthanide Recognition and Sensor Development : Studies on the complexation of related compounds with metal ions have led to the development of lanthanide sensors. These sensors, based on compounds like N ′-(1-pyridin-2-ylmethylene)-2-furohydrazide, are used in detecting and analyzing substances like terazosin, indicating the potential of terephthalohydrazide derivatives in sensor technology (Ganjali et al., 2009).

Electronic and Photonic Applications

• Configurational Dynamics in Electronic Devices : Derivatives of terephthalohydrazide-like compounds have been studied for their E/Z isomerization properties, crucial for applications in molecular machines and electronic devices. Such research underscores the potential of these compounds in the field of molecular electronics and photonics (Gordillo et al., 2016).

Environmental Applications

• Recycling and Environmental Impact : Research involving terephthalic dihydrazide, a related compound, has been focused on recycling polyethylene terephthalate (PET) to address environmental issues. This demonstrates the potential of terephthalohydrazide derivatives in environmental applications and recycling technologies (Damayanti & Wu, 2021).